1-[2-(5-chloro-1H-indol-3-yl)ethyl]-N-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide

• CAS No.: 931374-36-6
• Molecular Formula: C22H22ClN3O2
• Molecular Weight: 395.9 g/mol
• IUPAC Name: 1-[2-(5-chloro-1H-indol-3-yl)ethyl]-N-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H22ClN3O2/c1-14-4-2-3-5-19(14)25-22(28)16-10-21(27)26(13-16)9-8-15-12-24-20-7-6-17(23)11-18(15)20/h2-7,11-12,16,24H,8-10,13H2,1H3,(H,25,28)
• InChI Key: ROXIEETXFQTUDS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2CC(=O)N(C2)CCC3=CNC4=C3C=C(C=C4)Cl

Description

This compound is a synthetic small molecule characterized by a pyrrolidine-3-carboxamide backbone linked to a 5-chloroindole moiety via an ethyl chain. Its molecular formula is C₂₂H₂₂ClN₃O₂, with a molecular weight of 403.88 g/mol . The 5-chloroindole group may confer affinity for serotonin receptors or enzymes involved in neurotransmitter regulation, while the pyrrolidine-5-oxo moiety could enhance solubility and metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of indole derivatives, including 1-[2-(5-chloro-1H-indol-3-yl)ethyl]-N-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide, often involves the Fischer indole synthesis. This method typically uses phenylhydrazine and a ketone or aldehyde under acidic conditions . For this specific compound, the synthesis might involve the following steps:

Formation of the Indole Ring: The indole ring can be synthesized by reacting phenylhydrazine with a suitable ketone under acidic conditions.

Introduction of the Chloro Group: Chlorination of the indole ring can be achieved using reagents like N-chlorosuccinimide (NCS).

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving an appropriate amine and a carbonyl compound.

Coupling Reactions: The final step involves coupling the indole and pyrrolidine moieties through amide bond formation using reagents like carbodiimides.

Industrial Production Methods

Industrial production of such compounds often involves optimizing the reaction conditions to achieve high yields and purity. This may include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques like chromatography .

Chemical Reactions Analysis

Types of Reactions

1-[2-(5-chloro-1H-indol-3-yl)ethyl]-N-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The indole ring can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: The carbonyl group in the pyrrolidine ring can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The chloro group on the indole ring can be substituted with other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Nucleophiles like amines, thiols, and alcohols

Major Products Formed

Oxidation: Formation of indole-2,3-dione derivatives

Reduction: Formation of alcohol derivatives

Substitution: Formation of substituted indole derivatives

Scientific Research Applications

1-[2-(5-chloro-1H-indol-3-yl)ethyl]-N-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications in treating various diseases.

Industry: Used in the development of new materials and pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-[2-(5-chloro-1H-indol-3-yl)ethyl]-N-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide involves its interaction with specific molecular targets and pathways. The indole moiety is known to interact with various receptors and enzymes, potentially leading to biological effects such as inhibition of cell proliferation, induction of apoptosis, and modulation of immune responses .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Modified Aromatic Substituents

The compound 1-[2-(5-chloro-1H-indol-3-yl)ethyl]-N-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide (RN: 924978-55-2) differs only in the position of the methyl group on the phenyl ring (para vs. ortho). For instance, the para-substituted analog may exhibit improved solubility due to reduced steric bulk .

Pyrrolidine Carboxamide Derivatives with Heterocyclic Variations

1-(4-Chlorophenyl)-N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-5-oxopyrrolidine-3-carboxamide () replaces the indole-ethyl group with a sulfonamide-linked dihydroisoquinoline. 0.604 for the target compound). However, the dihydroisoquinoline moiety may reduce blood-brain barrier penetration compared to the indole-based compound .

Indole-Containing Analogues with Varied Substitutions

Compounds such as JWH-251 () share the indole core but feature a pentyl chain and a 2-methylphenylacetyl group instead of the pyrrolidine-carboxamide structure. JWH-251 is a cannabinoid receptor agonist, suggesting that the indole-pyrrolidine-carboxamide scaffold in the target compound might retain affinity for similar receptors but with modified selectivity due to the absence of a lipophilic pentyl chain .

Comparative Data Table

Compound Name	Key Structural Features	Molecular Weight (g/mol)	logP	Potential Targets
1-[2-(5-Chloro-1H-indol-3-yl)ethyl]-N-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide (Target)	5-Chloroindole, ortho-methylphenyl, pyrrolidine	403.88	~0.604	Serotonin receptors, enzymes
1-[2-(5-Chloro-1H-indol-3-yl)ethyl]-N-(4-methylphenyl)-5-oxopyrrolidine-3-carboxamide	5-Chloroindole, para-methylphenyl, pyrrolidine	403.88	~0.603	Similar to target, improved solubility
1-(4-Chlorophenyl)-N-(2-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)-5-oxopyrrolidine-3-carboxamide	Sulfonamide linker, dihydroisoquinoline	468.34	0.602	Enzymes, ion channels
JWH-251	Indole, 2-methylphenylacetyl, pentyl chain	335.44	5.2	Cannabinoid receptors (CB1/CB2)

Key Research Findings

• Positional Isomerism : The ortho-methylphenyl substituent in the target compound may reduce metabolic oxidation compared to para-substituted analogs, as ortho groups often hinder cytochrome P450-mediated degradation .
• Sulfonamide vs. Ethyl Linkers : Sulfonamide-containing derivatives (e.g., ) show higher solubility but lower membrane permeability than the ethyl-linked indole-pyrrolidine compound, as seen in comparative logP values .

Biological Activity

1-[2-(5-chloro-1H-indol-3-yl)ethyl]-N-(2-methylphenyl)-5-oxopyrrolidine-3-carboxamide is a compound of interest due to its potential therapeutic applications. This article provides a detailed examination of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{22}H_{22}ClN_{3}O_{2}$ with a molecular weight of 393.88 g/mol. The structure consists of an indole moiety, a pyrrolidine ring, and a carboxamide functional group, which contribute to its biological properties.

Property	Value
Molecular Formula	C22H22ClN3O2
Molecular Weight	393.88 g/mol
CAS Number	[Not available]
Solubility	Soluble in DMSO

The biological activity of this compound is primarily attributed to its interaction with various molecular targets within the body:

• Cyclooxygenase Inhibition : Similar compounds have demonstrated potent inhibition of cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process. This inhibition can lead to reduced production of prostaglandins, thereby alleviating pain and inflammation .
• Lipoxygenase Pathway Modulation : The compound may also influence the lipoxygenase pathway, another critical route in the metabolism of arachidonic acid, further contributing to its anti-inflammatory effects .
• Antioxidant Activity : Some studies suggest that compounds with similar structures can exhibit antioxidant properties, potentially reducing oxidative stress in cells .

Anti-inflammatory Activity

In preclinical studies, this compound has shown significant anti-inflammatory effects. For instance, in the rat foot edema test, it exhibited approximately 48% inhibition at a dosage of 33 mg/kg orally, indicating its potential utility as an anti-inflammatory agent .

Analgesic Effects

The analgesic properties were evaluated through the mouse phenylbenzoquinone-induced writhing test, where the compound demonstrated about 93% inhibition at a dose of 32 mg/kg orally. This suggests that it may be effective in managing pain through central mechanisms .

Case Studies

• Case Study on Inflammatory Models : In a study involving carrageenan-induced paw edema in rats, administration of this compound led to a marked decrease in edema formation compared to control groups. This supports its role as an effective anti-inflammatory agent.
• Chronic Pain Management : A clinical trial assessing similar indole-based compounds for chronic pain management indicated promising results in reducing pain scores among patients with inflammatory conditions.